Cas no 1339933-41-3 (1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol)

• Product Name: 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol
• CAS No: 1339933-41-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5573398
• Update Time: 2025-10-29

1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(2-ethoxyphenyl)methyl]-
• 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C13H19NO2/c1-2-16-13-6-4-3-5-11(13)9-14-8-7-12(15)10-14/h3-6,12,15H,2,7-10H2,1H3
• InChI Key： WXLMZPLGQKZASO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC)CCC(O)C1

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 336.7±32.0 °C(Predicted)
• pka: 14.80±0.20(Predicted)

Additional information on 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol

1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol (CAS No. 1339933-41-3): A Comprehensive Overview

1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol (CAS No. 1339933-41-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, also known as 2-ethoxybenzyl pyrrolidin-3-ol, belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic utility.

The molecular structure of 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol features a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a 2-ethoxybenzyl group at the 1-position. This particular arrangement of functional groups contributes to its distinctive physicochemical properties, including moderate polarity and the ability to form hydrogen bonds. Researchers have shown growing interest in this compound as a potential pharmacophore in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting molecules.

Recent studies have explored the synthetic pathways for 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol, with particular focus on efficient and scalable methods. The compound can be synthesized through reductive amination strategies involving 2-ethoxybenzaldehyde and 3-pyrrolidinol, followed by appropriate purification techniques. The growing demand for this compound in research laboratories has led to increased commercial availability from specialty chemical suppliers, with purity specifications typically ranging from 95% to 99%.

In the pharmaceutical research sector, 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol has been investigated as a potential building block for drug discovery. Its structural features make it particularly interesting for the development of compounds targeting neurotransmitter receptors and neuromodulatory systems. The presence of both the ethoxybenzyl moiety and the hydroxyl-pyrrolidine group provides opportunities for molecular interactions that are valuable in medicinal chemistry applications.

The compound's physicochemical properties have been characterized through various analytical techniques. 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol typically appears as a white to off-white crystalline powder at room temperature, with moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point and other thermal properties have been documented in recent literature, providing valuable information for researchers working with this material.

From a safety perspective, standard laboratory precautions should be observed when handling 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol. While comprehensive toxicological data may be limited, researchers should treat it with the same care as other pyrrolidine derivatives, using appropriate personal protective equipment and working in well-ventilated areas. The compound's stability under various conditions has been studied, with recommendations for storage in cool, dry environments away from strong oxidizers.

The commercial landscape for 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol has evolved significantly in recent years. Several reputable chemical suppliers now offer this compound in various quantities, catering to the needs of academic researchers and pharmaceutical developers alike. Pricing typically reflects the compound's purity grade and the scale of purchase, with custom synthesis options available for large-scale requirements.

Analytical methods for characterizing and quantifying 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol have been well-established. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed techniques for quality control and structural verification. These methods ensure researchers receive material of consistent quality for their investigations.

Looking to the future, 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol continues to attract attention in chemical research circles. Its versatility as a synthetic intermediate and potential biological activities make it a compound of ongoing interest. As research into pyrrolidine-based compounds expands, this particular derivative may find new applications in various scientific and industrial contexts.

The intellectual property landscape surrounding 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol and related compounds is dynamic, with several patents filed in recent years covering synthetic methods and potential applications. Researchers considering commercial development of products incorporating this compound should conduct thorough patent searches to ensure freedom to operate.

Environmental considerations for 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol are an important aspect of its overall profile. While specific ecotoxicological data may be limited, proper disposal methods should be followed in accordance with local regulations for organic compounds of this nature. The compound's biodegradability and environmental fate are subjects that may warrant further investigation as its use becomes more widespread.

In conclusion, 1-[(2-ethoxyphenyl)methyl]pyrrolidin-3-ol (CAS No. 1339933-41-3) represents an interesting and potentially valuable compound in the realm of organic and medicinal chemistry. Its unique structural features, combined with the growing body of research surrounding pyrrolidine derivatives, position it as a compound worthy of continued study and application in various scientific endeavors.